Cas no 1421524-74-4 (4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane)

• Product Name: 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane
• CAS No: 1421524-74-4
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5365235
• Update Time: 2025-08-03

4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1,9-Dioxa-4-azaspiro[5.5]undec-4-yl(4-propylphenyl)methanone
• 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C18H25NO3/c1-2-3-15-4-6-16(7-5-15)17(20)19-10-13-22-18(14-19)8-11-21-12-9-18/h4-7H,2-3,8-14H2,1H3
• InChI Key： YDZSFJIXTPIVQV-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCOCC2)OCC1)(C1=CC=C(CCC)C=C1)=O

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.2±45.0 °C(Predicted)
• pka: -1.15±0.20(Predicted)

Additional information on 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane

Research Update on 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS: 1421524-74-4): A Promising Compound in Medicinal Chemistry

The compound 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS: 1421524-74-4) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its 1,9-dioxa-4-azaspiro[5.5]undecane core, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, structure-activity relationships (SAR), and preclinical efficacy, positioning it as a candidate for further drug development.

Recent synthetic advancements have enabled the efficient production of 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that optimizes the incorporation of the propylbenzoyl moiety while maintaining the integrity of the spirocyclic framework. The synthetic approach emphasizes green chemistry principles, reducing the use of hazardous reagents and improving overall scalability. These developments are critical for facilitating large-scale production and further pharmacological evaluation.

Pharmacological investigations have revealed that 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane exhibits high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression, anxiety, and schizophrenia. In vitro binding assays demonstrated sub-micromolar affinity for 5-HT_2A and D₂ receptors, with selectivity over other CNS targets. Furthermore, in vivo studies in rodent models showed dose-dependent anxiolytic and antidepressant effects, supporting its potential as a novel psychotropic agent. These findings were corroborated by behavioral assays, including the forced swim test and elevated plus maze.

Structural modifications of the compound have been explored to enhance its pharmacokinetic profile. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the impact of varying the propyl chain length and introducing heteroatoms into the benzoyl group. The results indicated that the propyl chain is optimal for balancing lipophilicity and metabolic stability, while modifications to the benzoyl moiety could fine-tune receptor selectivity. These insights are invaluable for the design of next-generation analogs with improved efficacy and safety.

Despite its promise, challenges remain in the development of 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane. Preliminary toxicity studies highlighted the need for further optimization to mitigate off-target effects, particularly in the cardiovascular system. Additionally, its metabolic stability in human liver microsomes requires thorough evaluation to ensure adequate half-life and bioavailability. Collaborative efforts between academic and industrial researchers are underway to address these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(4-propylbenzoyl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS: 1421524-74-4) represents a compelling avenue for drug discovery, with its unique spirocyclic structure and promising CNS activity. Continued research into its SAR, pharmacokinetics, and therapeutic potential will be essential to unlock its full clinical value. The compound's progress exemplifies the innovative strides being made in the intersection of synthetic chemistry and neuropharmacology.